Cas no 117932-73-7 (1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester)

1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester structure
117932-73-7 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester
CAS No:117932-73-7
MF:C28H34O10
MW:530.563569545746
CID:153551
PubChem ID:5171383
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester
    • 2-O-[4-[2-(4-hydroxybutoxycarbonyl)benzoyl]oxybutyl] 1-O-(4-hydroxybutyl) benzene-1,2-dicarboxylate
    • 1,2-benzenedicarboxylic acid, 2,2'-(1,4-butanediyl) bis(4-hydroxybutyl) ester
    • 2,2'-butane-1,4-diyl bis(4-hydroxybutyl) dibenzene-1,2-dicarboxylate
    • DTXSID5021700
    • 1,2-Benzenedicarboxylic acid, 1,4-Butanediyl bis(4-hydroxybutyl) ester
    • 117932-73-7
    • alpha,omega-Butylene di-[O-(4-hydroxybutoxycarbonyl)-benzoate
    • Inchi: 1S/C28H34O10/c29-15-5-7-17-35-25(31)21-11-1-3-13-23(21)27(33)37-19-9-10-20-38-28(34)24-14-4-2-12-22(24)26(32)36-18-8-6-16-30/h1-4,11-14,29-30H,5-10,15-20H2
    • InChI Key: GFEBEZQATHDTGD-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCO)=O)CCCCOC(C1C=CC=CC=1C(=O)OCCCCO)=O

Computed Properties

  • Exact Mass: 530.21522
  • Monoisotopic Mass: 530.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 21
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 146A^2

Experimental Properties

  • Density: 1.236
  • Boiling Point: 657.1°Cat760mmHg
  • Flash Point: 210°C
  • Refractive Index: 1.554
  • PSA: 145.66
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